2-butan-2-ylsulfanyl-1H-quinazolin-4-one

• Molecular Formula: C12H14N2OS
• Molecular Weight: 234.32 g/mol
• IUPAC Name: 2-butan-2-ylsulfanyl-3H-quinazolin-4-one
• InChI: InChI=1S/C12H14N2OS/c1-3-8(2)16-12-13-10-7-5-4-6-9(10)11(15)14-12/h4-8H,3H2,1-2H3,(H,13,14,15)
• InChI Key: QFLUMHHMRPVEDR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)SC1=NC2=CC=CC=C2C(=O)N1

Description

2-Butan-2-ylsulfanyl-1H-quinazolin-4-one is a quinazolinone derivative characterized by a sulfur-containing branched alkyl substituent (butan-2-ylsulfanyl) at position 2 of the quinazolin-4-one core (C₈H₅N₂O). The compound’s molecular formula is C₁₂H₁₄N₂OS, with a molecular weight of 234.32 g/mol.

Comparison with Similar Compounds

Table 1: Substituent Analysis and Molecular Properties

Compound Name	Substituent (Position 2)	Substituent (Position 1/3)	Molecular Formula	Molecular Weight (g/mol)
2-Butan-2-ylsulfanyl-1H-quinazolin-4-one	Butan-2-ylsulfanyl	H (Position 1)	C₁₂H₁₄N₂OS	234.32
2-Cyclohexyl-1-phenylquinazolin-4(1H)-one	Cyclohexyl	Phenyl (Position 1)	C₂₀H₂₀N₂O	304.39
2-Benzylsulfanyl-1H-quinazolin-4-one	Benzylsulfanyl	H (Position 1)	C₁₅H₁₂N₂OS	268.34
2-Prop-2-ynylsulfanyl-1H-quinazolin-4-one	Prop-2-ynylsulfanyl	H (Position 1)	C₁₁H₈N₂OS	216.26
3-(2-Hydroxyethyl)-2-sulfanylidene-1H-quinazolin-4-one	Sulfanylidene (S=)	2-Hydroxyethyl (Position 3)	C₉H₈N₂O₂S	208.24
2-(4-Hydroxybut-2-ynylsulfanyl)-3-prop-2-enylquinazolin-4-one	4-Hydroxybut-2-ynylsulfanyl	Prop-2-enyl (Position 3)	C₁₆H₁₄N₂O₂S	298.36

Key Observations :

• Branched vs. Linear Alkyl Chains : The butan-2-ylsulfanyl group offers intermediate steric bulk compared to smaller substituents (e.g., prop-2-ynylsulfanyl) and bulkier aromatic groups (e.g., benzylsulfanyl).
• Aromatic vs. Aliphatic Substituents : Benzylsulfanyl (C₁₅H₁₂N₂OS) increases molecular weight significantly compared to alkyl or alkyne substituents.

Table 2: Hazard Classification of Select Compounds

Compound Name	GHS Hazards (OSHA HCS)	Notable Uses
2-Cyclohexyl-1-phenylquinazolin-4(1H)-one	H302 (Acute Toxicity), H315 (Skin Irritation), H319 (Eye Irritation), H335 (Respiratory Irritation)	Laboratory chemicals, chemical manufacturing
2-Butan-2-ylsulfanyl-1H-quinazolin-4-one	Not explicitly reported	Inferred research applications
2-Benzylsulfanyl-1H-quinazolin-4-one	No hazard data provided	Synthetic intermediate, drug discovery

Key Observations :

• Hazard data for other compounds are unavailable, underscoring the need for further toxicological studies.

Substituent Impact on Properties

Lipophilicity: Branched alkyl chains (butan-2-ylsulfanyl) may enhance membrane permeability compared to polar groups (e.g., hydroxyethyl).

Reactivity :

• Alkyne-containing substituents (e.g., prop-2-ynylsulfanyl) enable click chemistry modifications for targeted drug delivery .
• Hydroxy groups (e.g., in ) improve aqueous solubility, critical for bioavailability.

Toxicity :

• Cyclohexyl-phenyl derivatives’ acute toxicity (H302) may arise from metabolic activation or steric hindrance affecting detoxification pathways.